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Compound of Interest

Compound Name: SPARC (119-122) (mouse)

Cat. No.: B172745 Get Quote

Essential Safety and Handling of SPARC (119-122)
(mouse)
For researchers, scientists, and drug development professionals handling SPARC (119-122)
(mouse), a peptide fragment known to stimulate endothelial cell proliferation and angiogenesis,

adherence to proper safety protocols is crucial to ensure a safe laboratory environment and

prevent contamination.[1] While a specific Safety Data Sheet (SDS) for this peptide is not

readily available, a comprehensive safety plan can be constructed from general laboratory

guidelines for handling peptides and related biochemicals. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans.
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Property Value

Product Name SPARC (119-122) (mouse) peptide

Sequence H-Lys-Gly-His-Lys-OH

Molecular Formula C20H36N8O5

Molecular Weight 468.55 g/mol

Purity (HPLC) >95%

Form Lyophilized powder

Intended Use
For laboratory research use only. Not for human

use.[2]

Personal Protective Equipment (PPE)
Standard laboratory practice dictates the use of personal protective equipment to minimize

exposure to chemical and biological agents. The following PPE is mandatory when handling

SPARC (119-122) (mouse):

Eye Protection: Wear safety glasses with side shields or goggles.[3][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[4][5] Gloves should be

inspected before use and disposed of properly after handling the material.

Body Protection: A standard laboratory coat must be worn.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required. However, if there is a risk of aerosolization of

the lyophilized powder, a NIOSH-approved respirator may be necessary.

Operational and Handling Plan
Storage:

Unreconstituted: Store the lyophilized peptide at -20°C for long-term storage.
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Reconstituted: After reconstitution, it is recommended to aliquot the solution and store it at

-20°C. Avoid repeated freeze-thaw cycles.

Handling:

Preparation: Before handling, ensure the work area is clean and free of contaminants.

Personal Protective Equipment: Don the appropriate PPE as outlined above.

Reconstitution: Allow the vial to warm to room temperature before opening. Reconstitute the

peptide using a sterile, appropriate solvent as recommended by the supplier.

Weighing: If weighing the lyophilized powder, do so in a designated area with minimal air

currents to prevent dispersal.

Aseptic Technique: Use aseptic techniques to prevent microbial contamination of the peptide

solution.

Avoidance of Contact: Avoid direct contact with the skin, eyes, and clothing. Do not ingest or

inhale.

Disposal Plan
All waste materials should be handled as chemical waste and disposed of in accordance with

local, state, and federal regulations.

Unused Product: Dispose of as chemical waste. Do not discard in the regular trash or pour

down the drain.

Contaminated Materials: Any materials that have come into contact with the peptide, such as

pipette tips, tubes, and gloves, should be placed in a designated chemical waste container.

Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or earth). Place the absorbed material and any contaminated cleaning materials into a

sealed container for chemical waste disposal. Ventilate the area and wash the spill site after

material pickup is complete.
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Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[5]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[5]

Remove contaminated clothing and wash it before reuse. If irritation develops, seek medical

attention.

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[5]

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Call a physician or poison control center immediately.[4][5]

Experimental Workflow for Handling SPARC (119-
122) (mouse)
The following diagram outlines the standard workflow for handling the SPARC (119-122)
(mouse) peptide in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemsrc.com/en/cas/106990-43-6_1082972.html
https://www.chemsrc.com/en/cas/106990-43-6_1082972.html
https://www.chemsrc.com/en/cas/106990-43-6_1082972.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=SP/1212/60UK
https://www.chemsrc.com/en/cas/106990-43-6_1082972.html
https://www.benchchem.com/product/b172745?utm_src=pdf-body
https://www.benchchem.com/product/b172745?utm_src=pdf-body
https://www.benchchem.com/product/b172745?utm_src=pdf-body
https://www.benchchem.com/product/b172745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & DisposalStorage

Don PPE
(Gloves, Lab Coat, Goggles)

Prepare Clean Workspace

Reconstitute Peptide

Aliquot for Storage Use in Experiment

Store at -20°C Dispose of Contaminated Waste

Clean Workspace

Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of SPARC (119-122) (mouse) peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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